Cas no 62404-00-6 (2-Thiophenecarboxylic acid, 4-phenyl-, ethyl ester)

• Product Name: 2-Thiophenecarboxylic acid, 4-phenyl-, ethyl ester
• CAS No: 62404-00-6
• MF: C₁₃H₁₂O₂S
• MW: 232.298182487488
• CID: 445952
• PubChem ID: 12323220
• Update Time: 2025-04-19

2-Thiophenecarboxylic acid, 4-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 4-phenyl-, ethyl ester
• ethyl 4-phenylthiophene-2-carboxylate
• SCHEMBL6880257
• DTXSID30488933
• AB23234
• 62404-00-6

• Inchi： 1S/C13H12O2S/c1-2-15-13(14)12-8-11(9-16-12)10-6-4-3-5-7-10/h3-9H,2H2,1H3
• InChI Key： GXFJAQMPHAMNAF-UHFFFAOYSA-N
• SMILES： S1C=C(C=C1C(=O)OCC)C1C=CC=CC=1

Computed Properties

• Exact Mass: 232.05586
• Monoisotopic Mass: 232.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 26.3